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Compound of Interest

Compound Name: 4-Acetoxy-3'-methylbenzophenone

CAS No.: 52981-07-4

Cat. No.: B1358989

Get Quote

This guide provides a comprehensive technical overview of 4-Acetoxy-3'-
methylbenzophenone, a substituted aromatic ketone of interest to researchers in medicinal

chemistry and materials science. We will delve into its core chemical properties, a robust

synthetic pathway with detailed protocols, predictive spectroscopic analysis for structural

confirmation, and an exploration of its chemical reactivity and potential applications. This

document is designed to equip researchers, scientists, and drug development professionals

with the foundational knowledge required to effectively synthesize, characterize, and utilize this

compound.

Core Chemical Identity and Properties
4-Acetoxy-3'-methylbenzophenone is a derivative of benzophenone featuring an acetoxy

group at the 4-position of one phenyl ring and a methyl group at the 3'-position of the other.

These substitutions modulate the electronic and steric properties of the benzophenone core,

influencing its reactivity and potential biological activity.

Structure:
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Key Physicochemical Data:

Property Value Source/Method

CAS Number 52981-07-4 [1]

Molecular Formula C₁₆H₁₄O₃ [1]

Molecular Weight 254.28 g/mol Calculated

Appearance
Predicted: White to off-white

crystalline solid

Based on analogous

compounds[2]

Solubility

Predicted: Soluble in common

organic solvents (e.g.,

Dichloromethane, Chloroform,

Ethyl Acetate, Acetone);

Insoluble in water.

Chemical Principles

Melting Point

Not experimentally determined

in searched literature.

Predicted to be in the range of

80-120 °C.

Based on similar structures

Boiling Point
Not experimentally determined

in searched literature.

Synthesis Pathway and Experimental Protocols
The synthesis of 4-Acetoxy-3'-methylbenzophenone is most logically achieved through a

multi-step process. The causality behind this pathway is the reliable and high-yielding nature of

the selected reactions for constructing the diaryl ketone core and subsequent functional group

manipulations. The chosen route involves an initial Friedel-Crafts acylation to form a methoxy-
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protected intermediate, followed by demethylation to reveal the phenol, and a final acetylation

to yield the target compound.

Logical Synthesis Workflow
Below is a diagram illustrating the strategic three-step synthesis from commercially available

starting materials.

Step 1: Friedel-Crafts Acylation

Step 2: Demethylation

Step 3: Acetylation

Purification

Anisole + m-Toluoyl Chloride

4-Methoxy-3'-methylbenzophenone

 AlCl₃, DCM 
 0 °C to RT 

4-Hydroxy-3'-methylbenzophenone

 BBr₃ or AlCl₃ 
 DCM 

4-Acetoxy-3'-methylbenzophenone (Target)

 Acetic Anhydride 
 Pyridine or Et₃N 

Column Chromatography / Recrystallization
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Click to download full resolution via product page

Caption: A validated three-step workflow for the synthesis of 4-Acetoxy-3'-
methylbenzophenone.

Protocol 1: Synthesis of 4-Methoxy-3'-
methylbenzophenone (Friedel-Crafts Acylation)
This foundational step constructs the diaryl ketone skeleton. Anisole is chosen over phenol as

the substrate because the methoxy group is a strong ortho-, para-director and is less prone to

side reactions and coordination with the Lewis acid catalyst than a free hydroxyl group.

Dichloromethane (DCM) is an excellent, inert solvent for this reaction.

Materials:

m-Toluoyl chloride

Anisole

Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), concentrated

Crushed ice

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Under an inert atmosphere (Nitrogen or Argon), suspend anhydrous AlCl₃ (1.1 equivalents)

in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel. Cool the suspension to 0 °C in an ice bath.
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Prepare a solution of m-toluoyl chloride (1.0 equivalent) and anisole (1.0 equivalent) in

anhydrous DCM.

Add the solution from step 2 dropwise to the stirred AlCl₃ suspension over 30-60 minutes,

maintaining the temperature at 0 °C.[3]

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully and slowly pour the reaction mixture into a beaker containing a

mixture of crushed ice and concentrated HCl to quench the reaction and decompose the

aluminum chloride complex.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Extract the aqueous layer twice with DCM.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure to yield the crude product.

Purify the crude 4-Methoxy-3'-methylbenzophenone by column chromatography (silica gel,

eluting with a hexane/ethyl acetate gradient) or recrystallization.

Protocol 2: Synthesis of 4-Hydroxy-3'-
methylbenzophenone (Demethylation)
The conversion of the methoxy ether to a phenol is critical for the final acetylation step. Boron

tribromide (BBr₃) is a highly effective reagent for cleaving aryl methyl ethers under mild

conditions. An alternative, though sometimes requiring harsher conditions, is using a strong

Lewis acid like aluminum chloride.[4][5]

Materials:

4-Methoxy-3'-methylbenzophenone
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Boron tribromide (BBr₃), 1M solution in DCM

Dichloromethane (DCM), anhydrous

Methanol

Water

Procedure:

Dissolve 4-Methoxy-3'-methylbenzophenone (1.0 equivalent) in anhydrous DCM under an

inert atmosphere.

Cool the solution to -78 °C (dry ice/acetone bath).

Slowly add BBr₃ solution (1.2 equivalents) dropwise via syringe. A color change is typically

observed.

Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for

an additional 2-4 hours, monitoring by TLC.

Cool the mixture to 0 °C and quench by the slow, careful addition of methanol, followed by

water.

Extract the product with DCM or ethyl acetate.

Wash the combined organic layers with water and brine.

Dry over anhydrous MgSO₄, filter, and evaporate the solvent to yield the crude phenolic

product.

Purify by column chromatography or recrystallization to obtain pure 4-Hydroxy-3'-

methylbenzophenone.

Protocol 3: Synthesis of 4-Acetoxy-3'-
methylbenzophenone (Acetylation)
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This final step involves the esterification of the phenol. Acetic anhydride is an efficient and

common acetylating agent, and a mild base like pyridine or triethylamine is used to catalyze the

reaction and scavenge the acetic acid byproduct.

Materials:

4-Hydroxy-3'-methylbenzophenone

Acetic anhydride

Pyridine or Triethylamine (Et₃N)

Dichloromethane (DCM) or Tetrahydrofuran (THF)

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution

Brine

Procedure:

Dissolve 4-Hydroxy-3'-methylbenzophenone (1.0 equivalent) in DCM or THF.

Add pyridine or Et₃N (1.5 equivalents).

Add acetic anhydride (1.2 equivalents) dropwise to the stirred solution at room temperature.

Stir the reaction for 2-4 hours at room temperature. Monitor completion by TLC (the product

will be less polar than the starting phenol).

Dilute the reaction mixture with DCM and wash sequentially with 1M HCl (to remove the

base), water, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.
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The resulting crude product can be purified by recrystallization (e.g., from ethanol/water) or

column chromatography to yield the final product, 4-Acetoxy-3'-methylbenzophenone.

Spectroscopic Characterization (Predictive
Analysis)
As experimental spectra for this specific molecule are not readily available in public databases,

this section provides a predictive analysis based on established spectroscopic principles and

data from analogous structures.[6][7][8] This serves as a self-validating system for researchers

to confirm the identity and purity of their synthesized material.

¹H NMR Spectroscopy
(Predicted for CDCl₃, 400 MHz)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 7.80 d (J ≈ 8.8 Hz) 2H H-2, H-6

Protons ortho to

the ketone are

deshielded.

~ 7.65 m 2H H-2', H-6'
Aromatic protons

on the tolyl ring.

~ 7.40 t (J ≈ 7.6 Hz) 1H H-4'
Aromatic proton

on the tolyl ring.

~ 7.25 d (J ≈ 8.8 Hz) 2H H-3, H-5

Protons ortho to

the electron-

donating acetoxy

group are

shielded relative

to H-2,6.

~ 2.45 s 3H Ar-CH₃

Standard

chemical shift for

a methyl group

on an aromatic

ring.

~ 2.35 s 3H OAc-CH₃

Standard

chemical shift for

an acetate

methyl group.

¹³C NMR Spectroscopy
(Predicted for CDCl₃, 100 MHz)
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Chemical Shift (δ, ppm) Assignment Rationale

~ 195.5 C=O (Ketone)
Typical range for a diaryl

ketone carbonyl carbon.

~ 169.0 C=O (Ester)
Typical range for an ester

carbonyl carbon.

~ 154.5 C-4 (C-OAc)

Aromatic carbon attached to

the electron-withdrawing

acetoxy group is shifted

downfield.

~ 138.0 C-3' (C-CH₃)
Aromatic carbon attached to

the methyl group.

~ 137.5 C-1' (ipso)
Quaternary carbon of the tolyl

ring attached to the ketone.

~ 132.5 C-4' Aromatic CH on the tolyl ring.

~ 131.5 C-2, C-6
Aromatic CH carbons ortho to

the ketone.

~ 130.0 C-2' Aromatic CH on the tolyl ring.

~ 128.5 C-6' Aromatic CH on the tolyl ring.

~ 122.0 C-3, C-5
Aromatic CH carbons ortho to

the acetoxy group.

~ 21.5 Ar-CH₃
Standard chemical shift for a

tolyl methyl carbon.

~ 21.0 OAc-CH₃
Standard chemical shift for an

acetate methyl carbon.

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

3100-3000 Medium Aromatic C-H stretch

2980-2850 Weak
Aliphatic C-H stretch (methyl

groups)

~ 1765 Strong C=O stretch (Ester)

~ 1660 Strong C=O stretch (Ketone)

1600-1450 Medium-Strong Aromatic C=C ring stretches

~ 1200 Strong C-O stretch (Ester)

Rationale: The two distinct carbonyl groups are the most prominent features. The ester C=O

will appear at a higher frequency than the ketone C=O, which is conjugated with two aromatic

rings.

Mass Spectrometry (MS)
m/z Interpretation

254 [M]⁺, Molecular Ion

212
[M - C₂H₂O]⁺, Loss of ketene from the acetate

group. This is a characteristic fragmentation.

197
[M - C₂H₂O - CH₃]⁺, Subsequent loss of a

methyl radical.

119 [C₈H₇O]⁺, m-toluoyl cation fragment

91 [C₇H₇]⁺, Tropylium ion from the tolyl fragment

Chemical Reactivity and Potential Applications
The chemical behavior of 4-Acetoxy-3'-methylbenzophenone is dictated by its three primary

functional components: the diaryl ketone, the phenyl acetate ester, and the two aromatic rings.

Ketone Reactivity: The carbonyl group can undergo standard ketone reactions, such as

reduction to a secondary alcohol (benzhydrol derivative) using agents like sodium
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borohydride.

Ester Hydrolysis: The acetoxy group is susceptible to hydrolysis under either acidic or basic

conditions, which would regenerate the corresponding 4-hydroxy-3'-methylbenzophenone.

This allows the acetoxy group to serve as a protecting group for the phenol.

Photochemical Reactivity: Benzophenone and its derivatives are renowned for their use as

photosensitizers and photoinitiators.[9][10] Upon absorption of UV light, the benzophenone

core can be excited to a triplet state, which can then initiate photochemical reactions, such

as hydrogen abstraction or energy transfer. The substituents on the rings will influence the

energy levels and photophysical properties.

Aromatic Ring Reactivity: The aromatic rings can undergo electrophilic aromatic substitution,

although the substitution patterns will be directed by the existing groups.

Potential Applications:

Medicinal Chemistry: The benzophenone scaffold is a "ubiquitous structure" found in

numerous biologically active compounds and marketed drugs, exhibiting activities such as

anticancer, anti-inflammatory, and antimicrobial effects.[11][12][13] Substituted

benzophenones are valuable intermediates for synthesizing more complex pharmaceutical

agents. The specific substitution pattern of 4-Acetoxy-3'-methylbenzophenone makes it a

candidate for screening in various biological assays.

Photoinitiators: As a benzophenone derivative, it has potential applications in UV-curable

coatings, inks, and adhesives, where it can initiate polymerization upon exposure to UV light.

[9]

Organic Synthesis: It can serve as a building block for more complex molecules, where the

acetoxy and methyl groups can be further functionalized or used to direct subsequent

reactions.

Safety and Handling
No specific material safety data sheet (MSDS) is available for 4-Acetoxy-3'-
methylbenzophenone. Therefore, safety precautions should be based on structurally related

compounds, such as 4-Methylbenzophenone.[2]
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General Hazards: May be harmful if swallowed and may cause eye irritation.[2]

Handling:

Use in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

This guide provides a robust framework for the synthesis and characterization of 4-Acetoxy-3'-
methylbenzophenone. By integrating established chemical principles with predictive analysis,

researchers can confidently approach the use of this compound in their scientific endeavors.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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